Cas no 2228868-11-7 (1,1-difluoro-3-(2-fluoro-4-nitrophenyl)-2-methylpropan-2-amine)

• Product Name: 1,1-difluoro-3-(2-fluoro-4-nitrophenyl)-2-methylpropan-2-amine
• CAS No: 2228868-11-7
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 6141799
• PubChem ID: 165706110
• Update Time: 2025-08-02

1,1-difluoro-3-(2-fluoro-4-nitrophenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(2-fluoro-4-nitrophenyl)-2-methylpropan-2-amine
• EN300-1952314
• 2228868-11-7

• Inchi： 1S/C10H11F3N2O2/c1-10(14,9(12)13)5-6-2-3-7(15(16)17)4-8(6)11/h2-4,9H,5,14H2,1H3
• InChI Key： UABIXSVGQRXTSH-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC1C=CC(=CC=1F)[N+](=O)[O-])N)F

Computed Properties

• Exact Mass: 248.07726208g/mol
• Monoisotopic Mass: 248.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.8Ų

Additional information on 1,1-difluoro-3-(2-fluoro-4-nitrophenyl)-2-methylpropan-2-amine

Introduction to 1,1-Difluoro-3-(2-Fluoro-4-Nitrophenyl)-2-Methylpropan-2-Amine (CAS No. 2228868-11-7)

1,1-Difluoro-3-(2-fluoro-4-nitrophenyl)-2-methylpropan-2-amine, with the CAS number 2228868-11-7, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of fluoroalkylamines and is characterized by the presence of difluoro and nitro groups, which confer specific chemical and biological properties.

The synthesis of 1,1-difluoro-3-(2-fluoro-4-nitrophenyl)-2-methylpropan-2-amine involves several steps, including the introduction of fluorine atoms and the nitration of aromatic rings. These steps are crucial for achieving the desired chemical structure and ensuring the compound's stability and reactivity. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, making it more accessible for research purposes.

In terms of its physical properties, 1,1-difluoro-3-(2-fluoro-4-nitrophenyl)-2-methylpropan-2-amine is a colorless to pale yellow liquid at room temperature. It has a molecular weight of approximately 305.19 g/mol and exhibits moderate solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The presence of fluorine atoms in the molecule enhances its lipophilicity, which can be advantageous for certain pharmaceutical applications.

The biological activity of 1,1-difluoro-3-(2-fluoro-4-nitrophenyl)-2-methylpropan-2-amine has been the subject of several studies. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a promising candidate for drug development. For instance, it has been found to inhibit the activity of monoamine oxidase (MAO), an enzyme involved in the breakdown of neurotransmitters such as serotonin and dopamine. This property suggests potential therapeutic applications in the treatment of neurological disorders such as depression and Parkinson's disease.

Furthermore, studies have also explored the anti-inflammatory properties of 1,1-difluoro-3-(2-fluoro-4-nitrophenyl)-2-methylpropan-2-amine. In vitro experiments have demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in immune cells. These findings indicate that it may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1,1-difluoro-3-(2-fluoro-4-nitrophenyl)-2-methylpropan-2-amine has also been investigated. Preclinical studies have shown that it has good oral bioavailability and a favorable half-life, which are important factors for drug development. Additionally, the compound has demonstrated low toxicity in animal models, suggesting that it may be safe for human use when administered at appropriate doses.

In conclusion, 1,1-difluoro-3-(2-fluoro-4-nitrophenyl)-2-methylpropan-2-amine (CAS No. 2228868-11-7) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in medicinal chemistry and pharmaceutical research are vast, ranging from enzyme inhibition to anti-inflammatory effects. Ongoing research continues to explore its full therapeutic potential, making it an exciting area of study for scientists and researchers in the field.